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Compound of Interest

Compound Name: 4-Hydroxyglibenclamide

Cat. No.: B133868 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Hydroxyglibenclamide is the major active metabolite of Glibenclamide (also known as

Glyburide), a second-generation sulfonylurea drug widely used in the management of type 2

diabetes mellitus.[1] The conversion of Glibenclamide to 4-Hydroxyglibenclamide is primarily

mediated by the cytochrome P450 enzymes CYP2C8 and CYP2C9. As an active metabolite, 4-
Hydroxyglibenclamide exhibits pharmacological activity, notably the inhibition of ATP-

sensitive potassium (K-ATP) channels, which are composed of the sulfonylurea receptor 1

(SUR1) and the inwardly rectifying potassium channel Kir6.2.[1] Understanding the properties

and handling of this metabolite is crucial for research into its pharmacokinetics,

pharmacodynamics, and potential therapeutic effects.

These application notes provide detailed protocols for the preparation and storage of 4-
Hydroxyglibenclamide stock solutions to ensure consistency and reliability in experimental

settings.

Physicochemical Properties and Solubility
4-Hydroxyglibenclamide is a white to off-white crystalline solid. It is characterized as

hygroscopic and moisture-sensitive. While specific quantitative solubility data for 4-
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Hydroxyglibenclamide is limited, it is known to be slightly soluble in Dimethyl Sulfoxide

(DMSO) and Methanol.

For reference, the solubility of the parent compound, Glibenclamide, in various organic solvents

is provided below. This can serve as an estimate for 4-Hydroxyglibenclamide, though

empirical determination is recommended.

Table 1: Solubility of Glibenclamide in Organic Solvents at Various Temperatures

Solvent Temperature (°C)
Mole Fraction
(x10^4)

Solubility (mg/mL)

DMSO 25 189 ~96.5

DMSO 30 224 ~114.4

DMSO 35 261 ~133.3

DMSO 40 308 ~157.3

Methanol 25 1.2 ~0.6

Methanol 40 2.5 ~1.3

Ethanol 25 1.8 ~0.9

Ethanol 40 3.8 ~1.9

Note: The solubility in mg/mL is an approximation calculated from the mole fraction data of

Glibenclamide and the respective solvent densities. This data should be used as a guideline,

and it is highly recommended to perform solubility tests for 4-Hydroxyglibenclamide in your

specific experimental conditions.

Stock Solution Preparation
The following protocols outline the preparation of 4-Hydroxyglibenclamide stock solutions for

both in vitro and in vivo applications. Given its limited aqueous solubility, organic solvents are

necessary for initial dissolution.

Materials and Equipment
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4-Hydroxyglibenclamide powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Calibrated pipettes

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol 1: Preparation of a 10 mM DMSO Stock
Solution for In Vitro Use

Pre-weighing: Accurately weigh the desired amount of 4-Hydroxyglibenclamide powder in

a sterile microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution,

weigh out 5.10 mg of 4-Hydroxyglibenclamide (Molecular Weight: 510.00 g/mol ).

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the tube. For a 10 mM

solution from 5.10 mg, add 1 mL of DMSO.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes. If the compound

does not fully dissolve, sonicate the tube in a water bath for 5-10 minutes at room

temperature. Visually inspect the solution to ensure there are no undissolved particles.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,

tightly sealed vials to minimize freeze-thaw cycles. Store the aliquots under the

recommended conditions (see Storage Conditions section).

Experimental Workflow for Stock Solution
Preparation
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Stock Solution Preparation

Storage

Weigh 4-Hydroxyglibenclamide Powder

Add Anhydrous DMSO

Calculate volume for desired concentration

Vortex / Sonicate to Dissolve

Aliquot into Single-Use Vials

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing 4-Hydroxyglibenclamide stock solution.

Storage and Stability
Proper storage of 4-Hydroxyglibenclamide, both in solid form and in solution, is critical to

maintain its integrity and activity.

Table 2: Recommended Storage Conditions
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Form
Storage
Temperature

Duration Notes

Solid Powder -20°C Up to 2 years[2]

Protect from light and

moisture.[2] The

compound is

hygroscopic.

Stock Solution in

DMSO
-20°C Up to 1 month[1]

Store in tightly sealed

vials. Minimize freeze-

thaw cycles.

-80°C Up to 6 months[1]
Preferred for longer-

term storage.

Important Considerations:

Hygroscopic Nature: Due to its hygroscopic nature, it is essential to handle the solid powder

in a dry environment and to ensure that storage containers are tightly sealed.

Light Sensitivity: Protect the solid compound and its solutions from light. Use amber-colored

vials or wrap clear vials in aluminum foil.

Freeze-Thaw Cycles: Repeated freezing and thawing can lead to degradation of the

compound. Aliquoting the stock solution into single-use volumes is highly recommended.

Fresh is Best: Whenever possible, it is advisable to prepare fresh solutions for experiments

to ensure maximum potency.

Protocol 2: Preparation of Working Solutions for
Cell-Based Assays
For most cell-based assays, the final concentration of DMSO should be kept low (typically ≤

0.1%) to avoid solvent-induced cytotoxicity.

Thawing: Remove an aliquot of the 10 mM DMSO stock solution from the freezer and allow it

to thaw completely at room temperature.
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Serial Dilution: Perform serial dilutions of the stock solution in cell culture medium to achieve

the desired final working concentrations. For example, to prepare a 10 µM working solution,

you can perform a 1:1000 dilution of the 10 mM stock solution in your cell culture medium.

Immediate Use: Use the freshly prepared working solutions immediately in your experiments.

Do not store diluted aqueous solutions for extended periods.

Signaling Pathway
4-Hydroxyglibenclamide, like its parent compound Glibenclamide, primarily targets the ATP-

sensitive potassium (K-ATP) channels in pancreatic beta cells. Inhibition of these channels

leads to cell membrane depolarization, which in turn opens voltage-gated calcium channels.

The subsequent influx of calcium triggers the exocytosis of insulin-containing granules,

resulting in increased insulin secretion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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